amine CAS No. 1183164-38-6](/img/structure/B1466537.png)
[(4-Chlorophenyl)(pyrazin-2-yl)methyl](methyl)amine
Overview
Description
The compound (4-Chlorophenyl)(pyrazin-2-yl)methylamine is a versatile material used in scientific research. It is a nitrogen-based hetero-aromatic compound .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, 5-bromo-N-(pyrazin-2-yl)thiophene-2-carboxamide was synthesized by means of TiCl4-mediated one-pot condensation of pyrazin-2-amine with 5-bromothiophene-2-carboxylic acid, followed by a Suzuki cross-coupling reaction with various aryl/heteroaryl boronic acids/pinacol esters .Molecular Structure Analysis
The molecular formula of (4-Chlorophenyl)(pyrazin-2-yl)methylamine is C12H12ClN3 . The structure includes a pyrazine ring, which is a nitrogen-containing heterocyclic compound .Chemical Reactions Analysis
The compound has been involved in Suzuki cross-coupling reactions . The effect of substituents on the HOMO–LUMO energy gap and hyperpolarizability has been studied .Scientific Research Applications
Anti-Allergic Activities
A series of novel derivatives of this compound were designed, synthesized, and tested for in vivo anti-allergic activities . Most of these derivatives exhibited significant effects on both allergic asthma and allergic itching . Some of these derivatives have stronger potency against allergic asthma than levocetirizine, the positive control drug .
Anti-Inflammatory Activities
The compound has potential anti-inflammatory activities. This is due to the presence of the piperazine pharmacophore, which has higher affinity to H1 receptors than histamine . These H1 receptor antagonists are often clinically used in the treatment of allergies .
Anti-HIV Activities
Indole derivatives, which share a similar structure with the compound , have been reported to possess anti-HIV activities . These derivatives bind with high affinity to multiple receptors, which can be helpful in developing new useful derivatives .
Antiviral Activities
Indole derivatives have also been reported to possess antiviral activities . For example, 6-Amino-4-substitutedalkyl-1H-indole-2-substitutedcarboxylate derivatives were prepared and reported
Safety and Hazards
properties
IUPAC Name |
1-(4-chlorophenyl)-N-methyl-1-pyrazin-2-ylmethanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12ClN3/c1-14-12(11-8-15-6-7-16-11)9-2-4-10(13)5-3-9/h2-8,12,14H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OOFGEQUHLWRWCS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(C1=CC=C(C=C1)Cl)C2=NC=CN=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12ClN3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.69 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[(4-Chlorophenyl)(pyrazin-2-yl)methyl](methyl)amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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